Cas no 2228057-33-6 (1-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228057-33-6
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5810613
• PubChem ID: 165654665
• Update Time: 2025-06-03

1-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-3-oxocyclobutane-1-carboxylic acid
• 2228057-33-6
• EN300-1885451
• 1-[(1S,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl]-3-oxocyclobutane-1-carboxylic acid

• Inchi： 1S/C15H21NO5/c1-14(2,3)21-13(20)16-7-8-4-10(16)11(8)15(12(18)19)5-9(17)6-15/h8,10-11H,4-7H2,1-3H3,(H,18,19)/t8-,10-,11?/m0/s1
• InChI Key： SLWCERXLZYRKAG-AZXCQMJXSA-N
• SMILES： OC(C1(CC(C1)=O)C1[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.9Ų

Additional information on 1-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-3-oxocyclobutane-1-carboxylic acid

1-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-3-oxocyclobutane-1-carboxylic acid

The compound with CAS No. 2228057-33-6, known as 1-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-3-oxocyclobutane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex bicyclic structure, which includes a tert-butoxy carbonyl group and a cyclobutane ring system, making it a unique candidate for drug development.

Recent studies have highlighted the importance of azabicyclo[2.1.1]hexane frameworks in the design of bioactive molecules. The stereochemistry at the (1S,4R) positions plays a crucial role in determining the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The presence of the tert-butoxy carbonyl group further enhances the molecule's stability and solubility, which are critical factors for its potential therapeutic applications.

One of the most promising aspects of this compound is its ability to interact with specific biological targets, such as enzymes or receptors, due to its rigid bicyclic structure. Researchers have reported that the cyclobutane ring system contributes significantly to the molecule's rigidity, enabling it to form stable interactions with target proteins. This property makes it an ideal candidate for the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders.

Moreover, the 3-oxocyclobutane moiety within the molecule has been shown to exhibit intriguing reactivity under certain conditions. Recent experiments have demonstrated that this functional group can undergo selective transformations, allowing for the synthesis of derivatives with enhanced bioactivity. Such findings underscore the versatility of this compound in synthetic chemistry and its potential for further optimization.

In terms of synthesis, the compound is typically prepared through a multi-step process involving advanced organic reactions such as ring-closing metathesis and stereoselective cycloadditions. The use of chiral catalysts has been instrumental in achieving the desired stereochemistry at the (1S,4R) positions, ensuring high enantiomeric purity. This rigorous synthetic approach not only highlights the complexity of the molecule but also underscores its value in chemical research.

From a pharmacological perspective, preliminary studies have indicated that this compound exhibits potent inhibitory activity against certain enzymes implicated in disease pathways. For instance, it has shown promise as an inhibitor of kinases involved in cancer cell proliferation. The combination of its unique structure and bioactivity positions it as a valuable lead compound for drug discovery efforts.

In conclusion, 1-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-3-oxocyclobutane-1-carboxylic acid represents a cutting-edge advancement in organic chemistry with broad implications for therapeutic development. Its intricate structure and favorable pharmacokinetic properties make it a compelling candidate for further investigation and potential clinical applications.